Cas no 744253-35-8 (4-Pyrimidinecarboxylicacid,5-ethyl-1,6-dihydro-2-methyl-6-oxo-,ethylester(9CI))

• Product Name: 4-Pyrimidinecarboxylicacid,5-ethyl-1,6-dihydro-2-methyl-6-oxo-,ethylester(9CI)
• CAS No: 744253-35-8
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 560599
• Update Time: 2023-03-29

4-Pyrimidinecarboxylicacid,5-ethyl-1,6-dihydro-2-methyl-6-oxo-,ethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 5-ethyl-1,6-dihydro-2-methyl-6-oxo-, ethyl ester
• 4-Pyrimidinecarboxylicacid,5-ethyl-1,6-dihydro-2-methyl-6-oxo-,ethylester(9CI)
• 5-ethyl-6-hydroxy-2-methyl-pyrimidine-4-carboxylic acid ethyl ester

• Inchi： 1S/C10H14N2O3/c1-4-7-8(10(14)15-5-2)11-6(3)12-9(7)13/h4-5H2,1-3H3,(H,11,12,13)
• InChI Key： YMYNFBAKKSTFCK-UHFFFAOYSA-N
• SMILES： C1(C)NC(=O)C(CC)=C(C(OCC)=O)N=1

Computed Properties

• Exact Mass: 210.1
• Monoisotopic Mass: 210.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.8A^2